2-Chloro-4-iodo-3-methylbenzonitrile
Overview
Description
2-Chloro-4-iodo-3-methylbenzonitrile (CI3MBN) is a chemical compound with the molecular formula C8H5ClIN and a molecular weight of 277.49 g/mol . It has recently gained importance in scientific research due to its unique properties and potential applications.
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring with a chlorine atom, an iodine atom, and a methyl group attached to it. The nitrile group (-CN) is also attached to the benzene ring .Physical And Chemical Properties Analysis
This compound is a heavy molecule with 11 heavy atoms and 6 aromatic heavy atoms . It has a molar refractivity of 53.85 and a topological polar surface area (TPSA) of 23.79 Ų . It is moderately soluble with a solubility of 0.0259 mg/ml or 0.0000932 mol/l .Scientific Research Applications
Bending Properties in Halobenzonitrile Crystals
The bending properties of halobenzonitrile crystals, including those similar to 2-chloro-4-iodo-3-methylbenzonitrile, have been studied. For instance, the bending properties of 4-iodobenzonitrile, 4-bromobenzonitrile, and 4-chlorobenzonitrile have been analyzed. These studies reveal insights into the elastic and plastic bending of these crystals and the role of halogen bonds in determining these properties (Veluthaparambath et al., 2022).
Vibrational Analysis
Vibrational analysis of halobenzonitriles, including those structurally related to this compound, has been conducted. Studies like the vibrational analysis of 4-chloro-3-nitrobenzonitrile provide insights into molecular vibrations and their spectroscopic implications (Sert et al., 2013).
Halogen Bonding and Structural Analysis
Halogen bonding, a critical aspect in the study of halobenzonitriles, influences the structural properties of these compounds. For example, the study of halogen bonding in 4-iodobenzonitrile provides insights into how these interactions affect crystal structures and stability (Giordano et al., 2019).
Safety and Hazards
The safety information for 2-Chloro-4-iodo-3-methylbenzonitrile indicates that it may be harmful if swallowed (H302), causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), wearing protective gloves/protective clothing/eye protection/face protection (P280), and if on skin: wash with plenty of soap and water (P302+P352) .
Future Directions
While specific future directions for 2-Chloro-4-iodo-3-methylbenzonitrile are not mentioned in the available resources, its unique properties and potential applications suggest that it may have a promising future in scientific research. Further studies could explore its potential uses in various fields, such as organic synthesis, pharmaceuticals, and other fine chemicals .
properties
IUPAC Name |
2-chloro-4-iodo-3-methylbenzonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5ClIN/c1-5-7(10)3-2-6(4-11)8(5)9/h2-3H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DKZCIZKYGIQEFY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1Cl)C#N)I |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5ClIN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.49 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-Aminopentacyclo[4.2.0.02,5.03,8.04,7]octane-1-carboxylic acid](/img/structure/B3330810.png)
